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Compound of Interest

Compound Name: MTIC

Cat. No.: B10788305 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

Methyl isothiocyanate (MTIC) in a laboratory setting. Adherence to these procedures is

essential for the safety of all personnel.

Methyl isothiocyanate (MTIC) is a hazardous chemical that can cause severe irritation to the

respiratory tract and skin, and serious eye damage.[1] It is readily absorbed through the skin

and can be fatal if absorbed through the skin or inhaled.[1][2] This compound is also a

suspected dermal and respiratory sensitizer.[1]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against MTIC
exposure.

Respiratory Protection:

In situations with potential exposure to MTIC gas, a positive-pressure, self-contained breathing

apparatus (SCBA) with a full facepiece is recommended.[1] If exposure limits are exceeded or

irritation is experienced, a full-face respirator should be used.[3] All respirator use must be in

accordance with a comprehensive respiratory protection program that meets regulatory

standards.[2]

Skin and Body Protection:
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Chemical protective clothing is essential as MTIC can cause skin irritation and burns.[1] This

includes:

Gloves: Wear chemical-impermeable gloves.[3] Polyethylene gloves are a suitable option.[2]

Always inspect gloves before use and wash hands after removal.[3]

Clothing: Wear fire/flame resistant and impervious clothing, such as a polyethylene apron

and/or full-body suit.[2][3]

Footwear: Closed-toe shoes are mandatory for all laboratory work.[4]

Eye and Face Protection:

To prevent eye contact, which can cause serious or long-term damage, the following are

required:[1]

Tightly fitting safety goggles with side-shields.[3]

A face shield should be worn in conjunction with goggles when there is a risk of splashing.[5]

The following table summarizes the recommended PPE for handling MTIC:
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Body Part Recommended Protection
Specifications and
Standards

Respiratory System

Full-face respirator or Positive-

pressure, self-contained

breathing apparatus (SCBA)

Must comply with OSHA 29

CFR 1910.134 and ANSI

Z88.2 or European Standard

EN 149.[2]

Hands Chemical-impermeable gloves

Polyethylene gloves are

recommended.[2] Must satisfy

the specifications of EU

Directive 89/686/EEC and the

standard EN 374.[3]

Eyes and Face

Tightly fitting safety goggles

with side-shields and/or a face

shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

[3]

Body

Fire/flame resistant and

impervious clothing (e.g., lab

coat, apron, or suit)

Polyethylene clothing is

recommended.[2]

Safe Handling and Operational Plan
A systematic approach to handling MTIC is crucial to minimize the risk of exposure.

Engineering Controls:

Ventilation: Always handle MTIC in a well-ventilated area.[3] The use of a chemical fume

hood is the preferred method for controlling inhalation exposure.

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.[2][5]

Work Practices:
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Preparation: Before handling, ensure all necessary PPE is available and in good condition.

The work area should be clean and uncluttered.

Handling:

Avoid contact with skin and eyes.[3]

Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

Use non-sparking tools to prevent ignition.[3]

Wash hands thoroughly after handling.[2]

Storage:

Store in a cool, dry, well-ventilated area in a tightly closed container.[2][3]

Store locked up and away from incompatible materials such as oxidizing agents, strong

acids and bases, and moisture.[3][5]

Spill and Disposal Plan
Immediate and appropriate response to spills is critical to prevent wider contamination and

exposure.

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated.

Contain: For solid MTIC, carefully collect the powdered material and place it in a sealed

container.[5]

Decontaminate: Decontaminate the spill area. Aqueous ammonia or sodium carbonate

solutions can be used for the decontamination of isocyanates.[6]
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PPE: All personnel involved in the cleanup must wear the appropriate PPE as described

above.

Disposal:

All MTIC waste is considered hazardous waste and must be disposed of in accordance with

local, regional, and national regulations.[5][7]

Collect waste in sealed, properly labeled containers.[5][7]

Do not mix with other waste.[8]

Handle uncleaned containers as you would the product itself.[8]

Experimental Protocol: Safe Handling of MTIC
The following workflow outlines the key steps for safely handling MTIC in a research setting.
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MTIC Safe Handling and Disposal Workflow

Preparation

Handling

Post-Procedure

Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood

Gather All Necessary Materials

Weigh/Measure MTIC

Perform Experimental Procedure

Decontaminate Glassware & Surfaces

Segregate and Label Waste

Doff and Dispose of Contaminated PPE Store Waste in Designated Area

Wash Hands Thoroughly Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of MTIC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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